Cas no 92926-32-4 (6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one)

• Product Name: 6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one
• CAS No: 92926-32-4
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• MDL: MFCD10566063
• CID: 838588
• Update Time: 2025-05-21

6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluorospiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-one
• (6-Fluorospiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-one)
• 6-fluorospiro[1H-3,1-benzoxazine-4,4'-piperidine]-2-one
• 6-fluorospiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one
• 6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidine]-2-one
• 6-fluorospiro[3,1-benzoxazine-4,4'-piperidin]-2(1h)-one
• Spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-one, 6-fluoro-
• BR-
• 6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one

• MDL： MFCD10566063
• Inchi： 1S/C12H13FN2O2/c13-8-1-2-10-9(7-8)12(17-11(16)15-10)3-5-14-6-4-12/h1-2,7,14H,3-6H2,(H,15,16)
• InChI Key： ZHRWOWCJMFGREP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1(CCNCC1)OC(N2)=O

Computed Properties

• Exact Mass: 236.09600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 318
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.35
• PSA: 50.36000
• LogP: 2.43330

Additional information on 6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one

6-Fluoro-1,2-Dihydrospiro[3,1-Benzoxazine-4,4'-Piperidin]-2-One: A Comprehensive Overview

The compound with CAS No. 92926-32-4, commonly referred to as 6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a benzoxazine ring system with a piperidine moiety. The presence of a fluorine atom at the sixth position further adds to its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to adopt rigid conformations that can enhance binding affinity to target proteins. The benzoxazine core of this molecule is particularly interesting as it exhibits a range of biological activities, including antioxidant and anti-inflammatory properties. The integration of a piperidine ring within the structure introduces additional flexibility and hydrogen bonding capabilities, which are crucial for molecular interactions.

The synthesis of 6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one involves a multi-step process that typically begins with the preparation of the benzoxazine derivative. This is followed by a coupling reaction with a piperidine derivative under specific conditions to form the spirocyclic structure. The introduction of the fluorine atom at the sixth position is achieved through nucleophilic substitution or electrophilic aromatic substitution techniques. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of various cellular pathways. For instance, research has demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. The fluorine atom at the sixth position plays a critical role in modulating the electronic properties of the molecule, thereby influencing its bioactivity. Furthermore, computational studies using molecular docking have revealed that this compound can bind effectively to target proteins with high specificity.

In terms of applications, 6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one holds potential in the development of novel therapeutic agents for treating diseases such as cancer and inflammation. Its unique structure allows for further functionalization to enhance its pharmacokinetic properties and reduce off-target effects. Ongoing research is focused on optimizing its bioavailability and assessing its safety profile through in vivo studies.

It is also worth noting that this compound serves as a valuable tool for studying spirocyclic chemistry and its implications in drug design. Its synthesis and characterization provide insights into the challenges associated with constructing complex ring systems and highlight the importance of stereochemistry in determining biological activity.

In conclusion, 6-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,4'-piperidin]-2-one represents an exciting advancement in organic chemistry with significant potential in pharmaceutical applications. As research continues to uncover its full range of biological activities and mechanisms of action, this compound is poised to make meaningful contributions to the field of medicinal chemistry.